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Compound of Interest

Compound Name: Aristolactam AIa

Cat. No.: B1163367 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of Aristolactam IIa, a metabolite of aristolochic acid II. Researchers, scientists, and

drug development professionals are the intended audience for this procedural guidance.

Adherence to these protocols is vital for ensuring laboratory safety and minimizing

environmental contamination. Aristolactam IIa, like other aristolactams, is recognized for its

potential carcinogenicity and nephrotoxicity, necessitating stringent disposal practices.[1][2][3]

[4]

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for Aristolactam IIa is not readily available, the

properties of related aristolactams and aristolochic acids provide a basis for safe handling

protocols. The following table summarizes the known and inferred properties of Aristolactam

IIa.
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Property Data Citation(s)

Chemical Name Aristolactam IIa [5]

Synonyms Not commonly available

Chemical Formula C16H11NO3 (Inferred)

Molecular Weight ~265.27 g/mol (Inferred)

Physical State
Likely a solid at room

temperature.

Solubility

Slightly soluble in acetone,

DMSO (heated), and methanol

(inferred from Aristolactam I).

Stability
Chemically stable under

standard ambient conditions.

Toxicity

Suspected carcinogen and

nephrotoxin. Forms DNA

adducts.

Health and Safety Information
Hazard Statements:

Suspected of causing cancer.

May cause kidney damage.

Toxic if swallowed, in contact with skin, or if inhaled (based on related compounds).

Precautionary Statements:

Obtain special instructions before use.

Do not handle until all safety precautions have been read and understood.

Wear protective gloves, protective clothing, eye protection, and face protection.
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Use only in a well-ventilated area or under a chemical fume hood.

Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Step-by-Step Disposal Procedures
The following procedures are based on best practices for the disposal of hazardous chemical

waste and should be performed in accordance with institutional and local regulations.

1. Personal Protective Equipment (PPE):

Wear a lab coat, nitrile gloves (double-gloving is recommended), and chemical safety

goggles.

If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is required.

2. Waste Segregation and Collection:

Solid Waste:

All solid materials contaminated with Aristolactam IIa, including unused compound,

contaminated lab supplies (e.g., weigh boats, pipette tips, paper towels), and personal

protective equipment (gloves, disposable lab coats), must be collected in a dedicated,

clearly labeled hazardous waste container.

The container must be made of a compatible material (e.g., polyethylene) and have a

secure lid.

Label the container as "Hazardous Waste: Aristolactam IIa, Carcinogen, Nephrotoxin."

Liquid Waste:

Solutions containing Aristolactam IIa should be collected in a separate, sealed, and clearly

labeled hazardous waste container.
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Do not mix with other solvent waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

The container should be stored in secondary containment to prevent spills.

Label the container with the full chemical name and concentration of all components.

3. Decontamination:

All non-disposable equipment and work surfaces (e.g., spatulas, glassware, fume hood

sash) that have come into contact with Aristolactam IIa must be decontaminated.

A recommended procedure is to wash the surfaces with a suitable solvent (such as methanol

or ethanol) followed by a thorough cleaning with soap and water.

All cleaning materials (e.g., wipes, paper towels) must be disposed of as solid hazardous

waste.

4. Storage of Waste:

Store hazardous waste containers in a designated, secure, and well-ventilated area away

from incompatible materials.

Keep containers tightly closed when not in use.

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office.

Do not dispose of Aristolactam IIa down the drain or in the regular trash.

All disposal must be handled by a licensed hazardous waste disposal company.

Experimental Protocols and Biological Pathways
Metabolic Activation of Aristolochic Acid II to
Aristolactam IIa
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Aristolactam IIa is a metabolite of Aristolochic Acid II. The toxicity of aristolochic acids is linked

to their metabolic activation, which leads to the formation of DNA adducts, a key step in their

carcinogenic and nephrotoxic effects. The metabolic pathway involves the reduction of the nitro

group of Aristolochic Acid II to form N-hydroxyaristolactam II, which is then converted to a

reactive aristolactam nitrenium ion that can bind to DNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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